4-methylthiobutyl glucosinolate chemical structure and molecular weight
4-methylthiobutyl glucosinolate chemical structure and molecular weight
An In-depth Technical Guide to 4-Methylthiobutyl Glucosinolate (Glucoerucin)
Introduction
4-Methylthiobutyl glucosinolate, also known by its trivial name glucoerucin, is a naturally occurring secondary metabolite belonging to the glucosinolate family.[1][2] These sulfur- and nitrogen-containing compounds are characteristic of plants in the Brassicaceae family, which includes vegetables like rocket (arugula), radish, broccoli, and cabbage.[1][3] Glucoerucin is classified as an aliphatic glucosinolate, distinguished by its side chain derived from the amino acid methionine.[1][3] This guide provides a detailed examination of the chemical structure, molecular properties, biosynthesis, and analytical methodologies pertinent to 4-methylthiobutyl glucosinolate, tailored for researchers in chemistry, biology, and drug development.
Chemical Structure and Physicochemical Properties
The fundamental structure of all glucosinolates consists of a β-D-thioglucose group, a sulfonated oxime moiety, and a variable side chain (R-group) derived from an amino acid.[1][2] In the case of glucoerucin, the side chain is a 4-methylthiobutyl group.[1][4] This structure is integral to its chemical stability and biological function.
The IUPAC name for this compound is [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1Z)-5-methylsulfanyl-N-sulfooxypentanimidothioate.[4]
Core Chemical Data
A summary of the key physicochemical properties of 4-methylthiobutyl glucosinolate is presented below.
| Property | Value | Source(s) |
| Molecular Formula | C₁₂H₂₃NO₉S₃ | PubChem[4] |
| Molecular Weight | 421.51 g/mol | MedchemExpress, KEGG[5][6] |
| Exact Mass | 421.0535 Da | KEGG[6] |
| CAS Number | 21973-56-8 | PubChem[4] |
| Appearance | Solid | HMDB[4] |
| Melting Point | 153 - 154 °C | HMDB[4] |
Structural Visualization
The two-dimensional chemical structure of 4-methylthiobutyl glucosinolate highlights its key functional components.
Biosynthesis
Glucosinolates are synthesized from amino acids in a three-stage process: side-chain elongation, core structure formation, and secondary side-chain modifications.[1] As an aliphatic glucosinolate, glucoerucin originates from the amino acid L-methionine.[3]
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Side-Chain Elongation : L-methionine undergoes a series of deamination, condensation, oxidative decarboxylation, and transamination reactions. This cycle, occurring primarily in the chloroplast, adds a methylene group to the side chain in each iteration. For glucoerucin, this cycle results in a dihomomethionine precursor with a five-carbon backbone.
-
Core Structure Formation : The resulting amino acid is converted to an aldoxime by cytochrome P450 enzymes of the CYP79 family. The aldoxime is then conjugated to a thio-hydroximic acid, which is subsequently S-glucosylated to form a desulfoglucosinolate.[7][8] The final step in core structure formation is the sulfation of the desulfoglucosinolate by a sulfotransferase enzyme, yielding the parent 4-methylthiobutyl glucosinolate.[2]
-
Secondary Modifications : For some glucosinolates, the side chain undergoes further modification (e.g., oxidation, hydroxylation, or alkenylation). For glucoerucin, the 4-methylthiobutyl side chain represents the final structure without these additional modifications.[9] However, it can serve as a precursor to other glucosinolates, such as glucoraphanin (4-methylsulfinylbutyl glucosinolate), through oxidation.[9]
Biological Role and Hydrolysis
In plants, glucosinolates and their hydrolysis products are key components of a sophisticated defense system against herbivores and pathogens.[1] The biological activity is initiated when plant tissue is damaged, bringing the glucosinolates into contact with the myrosinase enzyme (a thioglucosidase), which is stored in separate cellular compartments.
Myrosinase cleaves the thioglucosidic bond, releasing glucose and an unstable aglycone intermediate. This intermediate spontaneously rearranges to form various products, primarily isothiocyanates (ITCs). For glucoerucin, this hydrolysis yields 4-methylthiobutyl isothiocyanate, commonly known as erucin.
Erucin has been the subject of significant research interest due to its potential health benefits, including antioxidant and anti-cancer activities.[10] It is structurally related to sulforaphane, the well-studied ITC derived from glucoraphanin.
Analytical Methodology: Extraction, Purification, and Quantification
Accurate quantification of 4-methylthiobutyl glucosinolate from plant matrices is critical for research and quality control. The most widely accepted methodology is based on the ISO 9167-1 standard, which involves enzymatic desulfation followed by high-performance liquid chromatography (HPLC) analysis.[10][11]
Experimental Protocol: Quantification of Glucoerucin from Eruca sativa
This protocol outlines the essential steps for the reliable analysis of glucoerucin.
1. Sample Preparation
- Rationale : Rapid inactivation of myrosinase is crucial to prevent enzymatic degradation of the target analyte upon tissue disruption. Lyophilization (freeze-drying) preserves the chemical integrity while preparing the sample for efficient extraction.
- Procedure :
- Harvest fresh plant material (e.g., Eruca sativa seeds or leaves).
- Immediately freeze the material in liquid nitrogen.
- Lyophilize the frozen tissue until completely dry (approx. 48-72 hours).
- Grind the dried tissue to a fine, homogenous powder using a ball mill or mortar and pestle. Store the powder at -20°C or below in a desiccated environment.
2. Extraction
- Rationale : A hot methanol/water mixture is used to efficiently extract polar glucosinolates while simultaneously denaturing any residual myrosinase activity.[11][12]
- Procedure :
- Weigh approximately 100 mg of lyophilized powder into a 2 mL microcentrifuge tube.
- Add 1.0 mL of 70% (v/v) methanol pre-heated to 75°C.
- Vortex vigorously for 1 minute.
- Incubate the mixture in a thermomixer at 75°C for 10 minutes with intermittent shaking.
- Centrifuge at 13,000 x g for 10 minutes.
- Carefully collect the supernatant and transfer to a new tube. This is the crude glucosinolate extract.
3. Purification and Desulfation
- Rationale : Glucosinolates are anionic and can be purified from the crude extract using anion-exchange chromatography. The subsequent enzymatic removal of the sulfate group (desulfation) yields a neutral molecule that exhibits superior chromatographic behavior on reverse-phase HPLC columns.[11][12]
- Procedure :
- Prepare a mini-column by loading a small amount of DEAE-Sephadex A-25 resin into a suitable column (e.g., a modified pipette tip).
- Equilibrate the resin by washing with ultrapure water.
- Load the crude glucosinolate extract (from step 2.6) onto the column. The anionic glucosinolates will bind to the resin.
- Wash the column with ultrapure water to remove unbound impurities.
- Add a solution of purified aryl sulfatase (e.g., from Helix pomatia) to the column and incubate overnight at room temperature. This cleaves the sulfate group.
- Elute the resulting neutral desulfoglucosinolates from the column with ultrapure water.
- Freeze-dry the eluate to concentrate the desulfoglucosinolates.
4. HPLC Analysis
- Rationale : Reverse-phase HPLC with UV detection provides robust separation and quantification of desulfoglucosinolates.
- Procedure :
Reconstitute the dried desulfoglucosinolate sample in a known volume of ultrapure water.
Inject the sample onto a C18 reverse-phase HPLC column.
Perform separation using a water:acetonitrile gradient.
Detect the desulfoglucosinolates using a UV detector at 229 nm.
Identify the desulfo-glucoerucin peak by comparing its retention time to that of an authenticated standard.
Quantify the concentration using a calibration curve prepared from the standard and applying a relative response factor if necessary.[13]
Workflow for Glucosinolate Analysis. Conclusion
4-Methylthiobutyl glucosinolate (glucoerucin) is a significant natural product found in widely consumed Brassicaceae vegetables. Its well-defined chemical structure, biosynthetic pathway originating from methionine, and role as a precursor to the bioactive isothiocyanate erucin make it a compound of high interest. Understanding its properties is fundamental for fields ranging from plant science and food chemistry to pharmacology and drug discovery. The standardized analytical methods described herein provide a robust framework for its accurate quantification, enabling further exploration of its biological functions and potential applications.
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Ito, T., et al. (2008). A Chromatographic Method for Separating and Identifying Intact 4-Methylthio-3-Butenyl Glucosinolate in Japanese Radish (Raphanus sativus L.). Food Science and Technology Research, 14(2), 185-190. [Link]
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Leoni, O., et al. (2005). Isolation of 4-Methylthio-3-butenyl Glucosinolate from Raphanus sativus Sprouts (Kaiware Daikon) and Its Redox Properties. Journal of Agricultural and Food Chemistry, 53(25), 9647–9652. [Link]
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Lazzeri, L., et al. (2016). Guidelines for glucosinolate analysis in green tissues used for biofumigation. ResearchGate. [Link]
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Li, G., & Quiros, C. F. (2003). The modification of the 4-methylthiobutyl glucosinolate side chain. ResearchGate. [Link]
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van der Krol, S., et al. (2017). A Straightforward Method for Glucosinolate Extraction and Analysis with High-pressure Liquid Chromatography (HPLC). Journal of Visualized Experiments, (121), 55425. [Link]
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Bending, G. D., & Lincoln, S. D. (2018). Development of an efficient glucosinolate extraction method. BMC Research Notes, 11(1), 73. [Link]
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